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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the impact of various dopants on

the optical properties of strontium fluoride (SrF₂). Detailed experimental protocols for the

synthesis and characterization of doped SrF₂ are included to facilitate reproducible research.

Introduction to Doped Strontium Fluoride
Strontium fluoride (SrF₂) is a crystalline ionic compound with a wide bandgap, making it an

excellent host material for various dopants, particularly rare-earth ions. Its inherent properties,

such as high transparency from the vacuum ultraviolet (VUV) to the infrared (IR) region, low

phonon energy, and good chemical stability, make it a versatile material for a range of optical

applications. When doped with specific ions, SrF₂ exhibits unique optical phenomena, including

luminescence, upconversion, and scintillation, which are being explored for applications in

bioimaging, solid-state lighting, scintillators for radiation detection, and photodynamic therapy.

Effects of Common Dopants on Optical Properties
The introduction of dopant ions into the SrF₂ crystal lattice creates localized electronic states

that govern the material's optical response. The choice of dopant and its concentration are

critical factors in tailoring the emission and absorption characteristics.
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Europium can exist in two oxidation states within the SrF₂ host lattice: Eu²⁺ and Eu³⁺. This

dual-state presence allows for tunable emissions. Eu²⁺ doping typically results in a broad blue

emission band, while Eu³⁺ doping leads to sharp red emission peaks.

Table 1: Optical Properties of Europium-Doped SrF₂

Dopant
Concentration
(mol%)

Excitation
Wavelength (nm)

Emission
Wavelength (nm)

Key Observations

1 - 10 X-ray
416 (Eu²⁺), 591, 614,

651, 700 (Eu³⁺)

Both Eu²⁺ and Eu³⁺

emissions are

observed. The relative

intensity of Eu³⁺

peaks increases with

concentration.[1]

10 265
~400 (host), 593, 614,

651, 700 (Eu³⁺)

Co-doping with Bi³⁺

can enhance the red

emission from Eu³⁺

through energy

transfer.[2]

Not Specified Not Specified 416 (Eu²⁺)

Optimized synthesis

can yield

nanoparticles with a

dominant blue

emission at 416 nm.

[3]

Erbium (Er) and Ytterbium (Yb) Co-doped Strontium
Fluoride
Co-doping SrF₂ with erbium (Er³⁺) and ytterbium (Yb³⁺) is a classic system for achieving near-

infrared (NIR) to visible light upconversion. Yb³⁺ acts as a sensitizer, absorbing NIR radiation

(around 980 nm) and efficiently transferring the energy to Er³⁺ ions, which then emit in the

green and red regions of the visible spectrum.
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Table 2: Optical Properties of Erbium and Ytterbium Co-doped SrF₂

Dopant
Concentration
(mol%)

Excitation
Wavelength (nm)

Emission
Wavelengths (nm)

Key Observations

Er³⁺: 2, Yb³⁺: 5 980
525, 548 (Green), 670

(Red)

Significant

enhancement (around

200 times) of red

upconversion

luminescence

compared to singly

Er³⁺-doped samples.

[4]

Er³⁺: 2.1 - 29.0 975
524, 543 (Green), 667

(Red), 804 (NIR)

The most intense

upconversion

luminescence was

observed for 11.7%

Er³⁺ under 975 nm

excitation.[5]

Er³⁺: 11.7 975 524, 543, 667, 804

Optimal concentration

for the brightest

luminescence under

975 nm excitation.[5]

Er³⁺: 4.7 1532 525, 550 (Green)

Optimal concentration

for the most intense

upconversion under

1532 nm excitation.[5]

Cerium (Ce)-Doped Strontium Fluoride
Cerium-doped SrF₂ is a well-known scintillator material, valued for its fast response and high

light output when exposed to ionizing radiation. The luminescence arises from the 5d-4f

electronic transition of the Ce³⁺ ion.

Table 3: Scintillation Properties of Cerium-Doped SrF₂
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Dopant
Concentration
(mol%)

Excitation
Source

Emission
Wavelength
(nm)

Decay Time
(ns)

Light Yield
(photons/MeV)

0.1 X-ray 310, 325 - -

0.3 γ-ray (662 keV) 310, 325 - ~64% of NaI:Tl

1 γ-ray (122 keV) ~360
Several tens of

ns
240

Experimental Protocols
Synthesis of Doped SrF₂ Nanoparticles
This method is widely used for the synthesis of crystalline nanoparticles.

Protocol for Er³⁺-doped SrF₂ Nanoparticles:

Precursor Preparation: Prepare aqueous solutions of strontium nitrate (Sr(NO₃)₂), erbium

nitrate (Er(NO₃)₃), and ammonium fluoride (NH₄F). The molar ratios of Sr²⁺ to Er³⁺ are

adjusted to achieve the desired doping concentration.

Mixing: In a typical synthesis for SrF₂:Er³⁺, dissolve stoichiometric amounts of Sr(NO₃)₂ and

Er(NO₃)₃ in deionized water.

Precipitation: Slowly add the NH₄F solution to the nitrate solution under vigorous stirring to

form a precipitate.

Hydrothermal Treatment: Transfer the resulting mixture into a Teflon-lined stainless-steel

autoclave. Seal the autoclave and heat it to 200°C for 24 hours.[5]

Purification: After cooling to room temperature, centrifuge the product and wash it multiple

times with deionized water and ethanol to remove any unreacted precursors and byproducts.

Drying: Dry the final product in an oven at a low temperature (e.g., 60-80°C) for several

hours.

This is a simpler method for nanoparticle synthesis at or near room temperature.
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Protocol for Eu³⁺-doped SrF₂ Nanoparticles:

Precursor Preparation: Prepare separate aqueous solutions of strontium nitrate (Sr(NO₃)₂),

europium nitrate (Eu(NO₃)₃), and sodium fluoride (NaF).

Mixing: Mix the Sr(NO₃)₂ and Eu(NO₃)₃ solutions in the desired molar ratio.

Precipitation: Add the NaF solution dropwise to the mixed nitrate solution under constant

stirring. A white precipitate of Eu³⁺-doped SrF₂ will form immediately.

Aging: Continue stirring the solution for a set period (e.g., 1-2 hours) to allow for the growth

and aging of the nanoparticles.

Purification: Collect the precipitate by centrifugation, wash it repeatedly with deionized water

and ethanol, and then dry it in an oven.

Optical Characterization
PL spectroscopy is used to study the emission and excitation properties of the doped SrF₂.

Experimental Setup and Protocol:

Instrumentation: A typical setup includes a light source (e.g., Xenon lamp or laser), a

monochromator for selecting the excitation wavelength, a sample holder, a second

monochromator for analyzing the emitted light, and a detector (e.g., a photomultiplier tube).

Sample Preparation: The synthesized powder is placed in a solid sample holder.

Measurement:

Emission Spectrum: Excite the sample with a fixed wavelength (e.g., 394 nm for Eu³⁺ or

980 nm for Er³⁺/Yb³⁺) and scan the emission monochromator to record the luminescence

intensity as a function of wavelength.

Excitation Spectrum: Set the emission monochromator to a specific emission peak of the

dopant and scan the excitation monochromator to measure the luminescence intensity as

a function of the excitation wavelength.
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Absorption spectroscopy provides information about the electronic transitions within the dopant

ions and the host material.

Experimental Setup and Protocol:

Instrumentation: A UV-Vis-NIR spectrophotometer is used.

Sample Preparation: For powders, a diffuse reflectance accessory is often used. The powder

is packed into a sample holder. For single crystals, a polished sample of known thickness is

placed in the beam path.

Measurement: The instrument measures the amount of light transmitted or reflected by the

sample as a function of wavelength. The absorbance is then calculated.

This measurement determines the time it takes for the scintillation light to decay after excitation

by ionizing radiation. Time-Correlated Single Photon Counting (TCSPC) is a common high-

resolution method.[6][7][8][9]

Experimental Setup and Protocol (TCSPC):

Instrumentation: A pulsed excitation source (e.g., X-ray tube or a pulsed laser), the

scintillator sample, a fast photodetector (e.g., a microchannel plate photomultiplier tube -

MCP-PMT), and TCSPC electronics.

Principle: The TCSPC system measures the time difference between the excitation pulse

and the detection of the first photon of the scintillation event. By repeating this process many

times, a histogram of photon arrival times is built, which represents the decay profile.

Measurement:

The scintillator is exposed to the pulsed radiation source.

The emitted photons are detected by the photodetector.

The TCSPC electronics record the timing of these events relative to the excitation pulse.

The resulting decay curve is fitted with an exponential function to determine the decay

time constant(s).
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Signaling Pathways and Logical Relationships
The optical properties of co-doped SrF₂ are often governed by energy transfer processes

between the dopant ions. These can be visualized as signaling pathways.

Upconversion Mechanism in Er³⁺, Yb³⁺ Co-doped SrF₂
In this system, Yb³⁺ ions act as sensitizers, absorbing 980 nm photons and transferring the

energy to neighboring Er³⁺ ions, which act as activators. The Er³⁺ ions are excited to higher

energy levels through a series of energy transfer steps, leading to visible light emission.

Caption: Energy transfer upconversion (ETU) in Yb³⁺, Er³⁺ co-doped SrF₂.

Energy Transfer in Bi³⁺, Eu³⁺ Co-doped SrF₂
Bi³⁺ can act as a sensitizer to enhance the luminescence of Eu³⁺. Upon excitation, Bi³⁺

absorbs energy and then transfers it to Eu³⁺, which then emits its characteristic red light.
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Caption: Energy transfer mechanism from Bi³⁺ to Eu³⁺ in co-doped SrF₂.

Scintillation Mechanism in Ce³⁺-doped SrF₂
The scintillation process involves the creation of electron-hole pairs in the host lattice by

ionizing radiation, followed by energy transfer to the Ce³⁺ activator ions, which then luminesce.
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Caption: Simplified scintillation mechanism in Ce³⁺-doped SrF₂.
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Doping strontium fluoride with various ions, particularly rare-earths, provides a powerful

method to tailor its optical properties for a wide array of applications. The choice of dopant, its

concentration, and the synthesis method all play crucial roles in determining the final

characteristics of the material. The protocols and data presented here serve as a guide for

researchers to explore and optimize doped SrF₂ systems for their specific needs, from

developing novel bioimaging agents to creating more efficient radiation detectors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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